Cas no 15596-07-3 ((Triphenylphosphoranylidene)ketene)

(Triphenylphosphoranylidene)ketene Properties

Names and Identifiers

• (Triphenylphosphoranylidene)ketene
• (Triphenylphosphoranylidene)ethenone,Bestmann ylide,Ketenylidene(triphenyl)phosphorane
• Bestmann reagent
• Bestmann Ylide
• Bestmann's ylide
• Ketenylidene(triphenyl)phosphorane
• Ketenylidene(triphenyl)phosphoraneBestmann Ylide
• (Triphenylphosphoranylidene)ethenone
• ketenylidenetriphenylphosphorane
• Triphenylphosphoranylidene ketene
• NSC620573
• MNASRBWCHRURHY-UHFFFAOYSA-N
• 2-triphenylphosphoranylideneethenone
• NCI60_006097
• 1-(Triphenylphosphonio)-2-oxoethen-1-ide
• 2-(triphenyl-$l^{5}
• A809702
• Ethenone, 2-(triphenylphosphoranylidene)-
• FT-0657778
• Phosphonium,(2-oxoethenyl)triphenyl-,inner salt
• AKOS015840604
• 73818-55-0
• ketenylidene(triphenyl)phosphoran
• PHOSPHONIUM, (2-OXOETHENYL)TRIPHENYL-,INNER SALT
• CHEMBL1980626
• NSC-620573
• 2-(triphenyl-$l^{5}-phosphanylidene)ethenone
• T2565
• D92615
• SCHEMBL7435006
• (Triphenylphosphoranylidene)ethenone, Bestmann ylide, Ketenylidene(triphenyl)phosphorane
• 2-(triphenyl-lambda5-phosphaneylidene)ethen-1-one
• 15596-07-3
• (triphenyl-$l^{5}-phosphanylidene)ethenone
• MFCD00040613
• J-009263
• DB-237011
• (TRIPHENYL-??-PHOSPHANYLIDENE)ETHENONE
• 2-(Triphenylphosphoranylidene)ethenone
• +Expand

• MDL： MFCD00040613
• InChIKey： MNASRBWCHRURHY-UHFFFAOYSA-N
• Inchi： 1S/C20H15OP/c21-16-17-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H
• SMILES： P(=C=C=O)(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 302.08600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 302.086052095g/mol
• Heavy Atom Count: 22
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.76940
• PSA: 26.88000
• Melting Point: 168.0 to 172.0 deg-C